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Compound of Interest

Compound Name: QX77

Cat. No.: B15587978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
QX77 is a potent activator of chaperone-mediated autophagy (CMA), a selective degradation

pathway for soluble cytosolic proteins.[1][2][3] It functions by upregulating the expression of

Lysosome-Associated Membrane Protein 2A (LAMP2A), a key receptor for this pathway.[1][4]

Additionally, QX77 has been shown to induce the upregulation of Rab11, a small GTPase

involved in vesicle trafficking, and rescue trafficking deficiencies in certain disease models like

cystinosis.[4][5] These characteristics make QX77 a valuable tool for studying CMA-related

cellular processes, including protein quality control, cellular stress responses, and the

pathogenesis of various diseases.[6] This document provides detailed protocols for the

preparation of QX77 stock solutions using dimethyl sulfoxide (DMSO) for use in in vitro

research applications.

Data Presentation
The following table summarizes the key quantitative data for QX77.
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Parameter Value Source(s)

Molecular Formula C₁₆H₁₃ClN₂O₂ [1][7]

Molecular Weight 300.74 g/mol [1][3][7]

CAS Number 1798331-92-6 [1][2][4]

Appearance Solid [7]

Solubility in DMSO 15 mg/mL (49.88 mM) [1][3][4]

Storage of Powder -20°C for up to 3 years [1][3]

Storage of DMSO Stock

Solution

-80°C for up to 1 year; -20°C

for up to 1 month
[1]

Experimental Protocols
Materials

QX77 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM QX77 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro experiments. Adjustments can be made based on specific

experimental needs.
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Pre-weighing Preparation: Before opening, bring the vial of QX77 powder to room

temperature to prevent condensation of moisture, which can affect the compound's stability

and solubility.

Weighing QX77: Accurately weigh the desired amount of QX77 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

3.0074 mg of QX77 (Molecular Weight = 300.74 g/mol ).

Adding DMSO: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the microcentrifuge tube containing the QX77 powder. For the 1 mL of 10 mM

solution example, add 1 mL of DMSO. It is crucial to use anhydrous or freshly opened DMSO

as absorbed moisture can significantly reduce the solubility of QX77.[1][4]

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the

compound. If the compound does not fully dissolve, sonication can be used to aid

dissolution.[3][4] Gentle warming to 37°C for a short period (e.g., 10 minutes) can also be

employed, but avoid excessive heat.

Visual Inspection: Visually inspect the solution to ensure that all the powder has completely

dissolved and the solution is clear.

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the

stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1] The aliquot

volume will depend on the typical working concentrations for your experiments.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage (up to 1 month).[1]

General Workflow for In Vitro Cell-Based Assays
The following diagram illustrates a typical workflow for using the prepared QX77 stock solution

in a cell-based experiment.
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Caption: Workflow for preparing and using QX77 stock solution.

Signaling Pathway
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QX77 activates the Chaperone-Mediated Autophagy (CMA) pathway. The simplified diagram

below illustrates the key steps of this pathway and the role of QX77.
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Caption: Simplified Chaperone-Mediated Autophagy (CMA) pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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